Cas no 1806432-63-2 (3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one
• CAS No: 1806432-63-2
• MF: C₉H₉BrOS₂
• MW: 277.201159238815
• CID: 4970673
• Update Time: 2025-05-21

3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one

• Inchi： 1S/C9H9BrOS2/c10-4-3-7(11)6-1-2-8(12)9(13)5-6/h1-2,5,12-13H,3-4H2
• InChI Key： YDLVRESNQPRTLD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)S)S)=O

Computed Properties

• Exact Mass: 275.92782 g/mol
• Monoisotopic Mass: 275.92782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19.1
• Molecular Weight: 277.2

Additional information on 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one

Introduction to 3-Bromo-1-(3,4-Dimercaptophenyl)Propan-1-One (CAS No: 1806432-63-2)

3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one, also known by its CAS number 1806432-63-2, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical syntheses.

The molecular structure of 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one comprises a bromine atom attached to a propanone backbone, which is further connected to a 3,4-dimercaptophenyl group. This configuration imparts the compound with distinct reactivity and selectivity, making it a valuable tool in chemical research. The presence of the dimercaptophenyl group introduces additional functional groups that can participate in various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed innovative techniques such as Suzuki coupling and other cross-coupling reactions to achieve high yields and purity levels. These methods not only enhance the accessibility of the compound but also pave the way for its integration into larger molecular frameworks.

In terms of applications, 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one has shown promise in the development of bioactive molecules. Its ability to act as a versatile building block allows chemists to design complex structures with tailored functionalities. For instance, it has been utilized in the synthesis of potential anticancer agents and enzyme inhibitors, underscoring its importance in drug discovery.

The compound's stability under various reaction conditions has been extensively studied. Recent findings indicate that it exhibits good thermal stability and reactivity under mild conditions, making it suitable for large-scale production processes. Additionally, its compatibility with common solvents and reagents further enhances its utility in laboratory settings.

From an environmental perspective, understanding the degradation pathways of 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one is crucial for assessing its ecological impact. Studies have revealed that it undergoes biodegradation under specific conditions, reducing its persistence in natural environments.

In conclusion, 3-Bromo-1-(3,4-dimercaptophenyl)propan-1-one (CAS No: 1806432-63-2) stands out as a vital compound with diverse applications and promising research potential. Its unique properties and versatility make it an essential component in modern chemical research and development.